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Introduction

o-lodosobenzoate, and its protonated form o-iodosobenzoic acid (IBA), are hypervalent
iodine(lll) compounds that have garnered significant interest in synthetic and medicinal
chemistry. As non-metallic, recyclable oxidizing agents, they offer a greener alternative to many
heavy metal-based oxidants.[1] Their reactivity is centered on the electrophilic iodine(lll) atom,
which can participate in a variety of oxidative transformations. A key structural feature is the
intramolecular coordination of the ortho-carboxylate group to the iodine atom, which modulates
its stability and reactivity compared to its meta and para isomers.[2] This guide provides a
comprehensive overview of the physical and chemical properties, synthesis, and applications
of o-iodosobenzoate.

Physical and Chemical Properties

o-lodosobenzoic acid typically exists as a white to off-white powder. Unlike its linear analogue,
iodosylbenzene, which is a polymeric solid, the structure of o-iodosobenzoic acid is
characterized by a cyclic benziodoxolone system, specifically 1-hydroxy-1,2-benziodoxol-3-
one, due to the intramolecular coordination.[2] This cyclic tautomer is in equilibrium with the
open-chain form.[2]
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Quantitative Data Summary

The following table summarizes the key physical and chemical properties of o-iodosobenzoic

acid.
Property Value Source(s)
Molecular Formula C7Hs10s3 [3]
Molecular Weight 264.02 g/mol [3114]
Appearance White to off-white powder [3]
Melting Point 230 °C (decomposes)

Canonical SMILES

C1=CC=C(C(=C1)C(=0)0)I=0

[3]4]

IFPHDUVGLXEIOQ-

InChl Key [3][5]
UHFFFAOYSA-N

CAS Number 304-91-6 [3]
Low solubility in most common

Solubility solvents. Almost insoluble in [2][6]

ethanol.[2]

Synthesis and Experimental Protocols

The synthesis of o-iodosobenzoic acid (IBA) is most commonly achieved through the oxidation

of o-iodobenzoic acid (2-IB). A significant challenge in its synthesis is the potential for over-

oxidation to the pentavalent iodine compound, o-iodoxybenzoic acid (IBX), which can be

hazardous.[1][7] Modern protocols have been optimized to prevent this contamination.[1][7]

Diagram of Synthetic Workflow
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Synthesis of o-lodosobenzoic Acid (IBA)
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Caption: Workflow for the synthesis of o-lodosobenzoic Acid (IBA).
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Detailed Experimental Protocol: Synthesis of IBA from 2-
IB using Oxone®

This protocol is adapted from a practical and mild synthesis method designed to avoid
contamination with IBX.[1][7]

Materials:

2-lodobenzoic acid (2-1B)

Oxone® (potassium peroxymonosulfate)

Acetonitrile (MeCN)

Deionized Water (H20)

Acetone

Procedure:

 In a round-bottom flask, dissolve 1.0 mmol of 2-iodobenzoic acid (2-IB) in 5 mL of acetonitrile
(MeCN).

 To this solution, add 1.2 mmol of Oxone® (738 mg).
e Add 5 mL of deionized water to the mixture.

« Stir the resulting mixture vigorously at room temperature. The reaction time may vary
depending on the specific substrate but is typically monitored until completion (e.g., by TLC).

o Upon completion of the reaction, the white product precipitate is collected by filtration under
reduced pressure.

e The collected solid residue is washed sequentially with water and then with acetone to
remove any unreacted starting material and byproducts.

e The resulting white powder, pure o-iodosobenzoic acid (IBA), is then dried.
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Safety Note: While this method is designed to be safer, appropriate personal protective
equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times.
Handle all chemicals in a well-ventilated fume hood.

Chemical Reactivity and Applications

o-lodosobenzoate is a versatile oxidizing agent and catalyst in organic synthesis. Its reactivity
stems from the ability of the hypervalent iodine to act as an oxo-transfer agent.[6] It is often
used in reactions where mild and selective oxidation is required.

Key Chemical Reactions

o Oxidation of Alcohols: IBA can be used, sometimes catalytically with a co-oxidant like
Oxone®, for the selective oxidation of primary and secondary alcohols to aldehydes and
ketones, respectively.[8]

o C-H Bond Oxidation: It serves as a catalyst for the selective oxidation of active C-H bonds,
such as benzylic positions, to the corresponding carbonyl compounds.[8]

e Hydrolysis Catalyst: The o-iodosobenzoate anion has been shown to be a highly efficient
nucleophilic catalyst for the hydrolysis of esters, outperforming other common catalysts like
imidazole.[9] This catalytic activity is attributed to a combination of steric and solvation
effects, as well as an enhancement of nucleophilicity by the alpha effect.[9]

Diagram of Catalytic Role in Ester Hydrolysis
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Nucleophilic Catalysis by o-lodosobenzoate
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Caption: Catalytic cycle of ester hydrolysis mediated by o-iodosobenzoate.

Role in Biochemistry and Drug Development

While not a therapeutic agent itself, o-iodosobenzoate's specific chemical reactivity has made
it a valuable tool in biochemical research, particularly in proteomics and enzymology.

Protein Cleavage for Sequencing

o-lodosobenzoic acid is known to selectively cleave peptide bonds at the C-terminal side of
tryptophan residues.[10] This reaction proceeds via a two-step oxidation of the indole side
chain, followed by the formation of an iminospirolactone which is then hydrolyzed, resulting in
peptide bond scission.[10] Some studies have shown that it can also cleave at tyrosine
residues, although this is sometimes attributed to contamination with the over-oxidized o-
iodoxybenzoic acid (IBX).[10][11] This specific cleavage is useful for protein fragmentation prior
to sequencing.

Enzyme Inhibition

o-lodosobenzoic acid has been identified as an inhibitor of certain enzymes. For example, it
acts as an inhibitor of diaminopropionate ammonia-lyase (EC 4.3.1.15).[3] Its mechanism of
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inhibition often involves the oxidation of critical cysteine residues within the enzyme's active
site. This has been demonstrated with type | adenylyl cyclase, where oxidation of cysteine
residues by o-iodosobenzoate reversibly inhibits its stimulation by calcium and calmodulin.

Diagram of Tryptophan-Specific Peptide Bond Cleavage

Mechanism of Peptide Cleavage at Tryptophan
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Caption: Logical workflow for protein cleavage at tryptophan residues.
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Safety and Handling

o-lodosobenzoic acid is considered a hazardous substance.[12] It is irritating to the eyes,
respiratory system, and skin.[12] The material may cause a sensitization reaction in some
individuals upon skin contact.[12]

» Handling: Always handle in a well-ventilated fume hood. Wear appropriate personal
protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab
coat. Avoid breathing dust.[12]

o Storage: Store in a cool, dry place away from incompatible materials such as strong
oxidizing agents. A storage temperature of -20°C is recommended.

o Spills: For minor spills, clean up immediately while wearing appropriate PPE. For major
spills, evacuate the area and alert emergency responders.[12]

Conclusion

o-lodosobenzoate is a powerful and versatile hypervalent iodine reagent with a well-defined
set of physical and chemical properties. Its utility as a selective oxidizing agent and a
specialized biochemical tool for protein cleavage underscores its importance in modern
chemical and biological research. The development of safer and more efficient synthetic
protocols has made it more accessible for a wide range of applications, from organic synthesis
to proteomics. A thorough understanding of its reactivity, combined with strict adherence to
safety protocols, is essential for its effective and safe utilization in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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